Cas no 84370-12-7 (6-Dodecanone, 5-(triphenylphosphoranylidene)-)

• Product Name: 6-Dodecanone, 5-(triphenylphosphoranylidene)-
• CAS No: 84370-12-7
• MF: C₃₀H₃₇OP
• MW: 444.587949514389
• CID: 667280
• PubChem ID: 13028093
• Update Time: 2025-04-19

6-Dodecanone, 5-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 6-Dodecanone, 5-(triphenylphosphoranylidene)-
• 5-(triphenyl-λ⁵-phosphanylidene)dodecan-6-one
• 5-(Triphenyl-lambda~5~-phosphanylidene)dodecan-6-one
• DTXSID40515628
• 84370-12-7

• Inchi： 1S/C30H37OP/c1-3-5-7-17-24-29(31)30(25-6-4-2)32(26-18-11-8-12-19-26,27-20-13-9-14-21-27)28-22-15-10-16-23-28/h8-16,18-23H,3-7,17,24-25H2,1-2H3
• InChI Key： UBLPBMLHBMEVAA-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(CCCCCC)=O)CCCC

Computed Properties

• Exact Mass: 444.25820280g/mol
• Monoisotopic Mass: 444.25820280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 17.1Ų